Cas no 61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-79-2 structure
Product Name:2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-79-2
Molecular Formula:C12H12N2OS
Molecular Weight:232.30148
CID:473017
PubChem ID:12290480
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 3-(3,6-dihydro-2H-thiopyran-4-yl)-1H-benzimidazol-2-one
- DTXSID50484896
- 61607-79-2
-
- InChIKey: VBOIRBUBHJYAQK-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H12N2OS/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1CSCC=C1N2C3=CC=CC=C3NC2=O
Computed Properties
- Exact Mass: 232.06716
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 232.06703418g/mol
- Heavy Atom Count: 16
- Complexity: 329
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 32.34
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Sainan Wang Phys. Chem. Chem. Phys., 2016,18, 7707-7714
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Junli Shi,Cai Shen,Lan Xia,Huasheng Hu,Hao Luo,Yonggao Xia,Zhaoping Liu RSC Adv., 2017,7, 26052-26059
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Michael Fragkiadakis,Paraskevi-Kleio Anastasiou,Ioannis Volyrakis,Apostolos Pantousas,Constantinos C. Stoumpos,Constantinos G. Neochoritis Chem. Commun., 2023,59, 14411-14414
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Sofiane El-Kirat-Chatel,Audrey Beaussart,David Alsteens,Desmond N. Jackson,Peter N. Lipke,Yves F. Dufrêne Nanoscale, 2013,5, 1105-1115
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Fei Tao,Qian Han,Peng Yang Chem. Commun., 2023,59, 14093-14109
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Alison Chou,Till Böcking,Nagindar K. Singh,J. Justin Gooding Chem. Commun., 2005, 842-844
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Rongqian Cui,Jiaqi Zhou,Dan Wang,Yafei Zhao,Xu Xiang,Huishan Shang,Bing Zhang Dalton Trans., 2023,52, 3325-3332
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Eleonora Colombo,Davide Andrea Coppini,Simone Maculan,Pierfausto Seneci,Benedetta Santini,Filippo Testa,Lucia Salvioni,Giovanni Maria Vanacore,Miriam Colombo,Daniele Passarella RSC Adv., 2022,12, 35484-35493
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Daisuke Kotera,Shixin Fa,Shungo Nishida,Tada-aki Yamagishi,Albert M. Brouwer Chem. Commun., 2020,56, 10871-10874
61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-) Related Products
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